Cas no 5271-28-3 (1-Methyl-2-phenyl-piperazine Dihydrochloride)

• Product Name: 1-Methyl-2-phenyl-piperazine Dihydrochloride
• CAS No: 5271-28-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD18071191
• CID: 45653
• PubChem ID: 22149714
• Update Time: 2025-06-07

1-Methyl-2-phenyl-piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-phenylpiperazine
• 1-Methyl-2-phenylpiperazine dihydrochloride
• 1-methyl-2-phenylpiperazine hydrochloride
• 1-methyl-2-phenylpiperazine(SALTDATA: 2HCl 1H2O)
• 1-Methyl-2-phenyl-piperazine
• FUGQHVIDCRUGMP-UHFFFAOYSA-N
• MFCD06739021
• AC-33695
• FT-0651389
• C15921
• EN300-1709899
• FS-6361
• N-methyl(phenyl)piperazine
• AKOS006295120
• BB 0254635
• CS-0453348
• AB28402
• 5271-28-3
• CCG-209840
• SCHEMBL1579434
• AMY6324
• DB-071573
• 1-Methyl-2-phenyl-piperazine Dihydrochloride

• MDL： MFCD18071191
• Inchi： 1S/C11H16N2/c1-13-8-7-12-9-11(13)10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： FUGQHVIDCRUGMP-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.992
• Boiling Point: 275.718°C at 760 mmHg
• Flash Point: 118.444°C
• Refractive Index: 1.526
• PSA: 15.27000
• LogP: 1.52940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Methyl-2-phenyl-piperazine Dihydrochloride

Introduction to 1-Methyl-2-phenyl-piperazine Dihydrochloride (CAS No. 5271-28-3)

1-Methyl-2-phenyl-piperazine Dihydrochloride, with the chemical formula C₁₁H₁₄N₂·2HCl, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and applications in drug development. The presence of both a methyl group and a phenyl group on the piperazine ring enhances its pharmacological potential, making it a subject of extensive interest in synthetic chemistry and pharmacology.

The CAS No. 5271-28-3 uniquely identifies this chemical entity in scientific literature and databases, facilitating precise referencing and research collaboration. As a derivative of piperazine, 1-Methyl-2-phenyl-piperazine Dihydrochloride exhibits properties that make it valuable in the synthesis of potential therapeutic agents. Its molecular structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles, making it a versatile scaffold for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological effects of piperazine derivatives due to their ability to interact with various neurotransmitter systems. 1-Methyl-2-phenyl-piperazine Dihydrochloride has been studied for its potential role in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. Its structural similarity to known psychoactive compounds suggests that it may modulate synaptic transmission through interactions with serotonin, dopamine, and norepinephrine receptors.

One of the most compelling aspects of 1-Methyl-2-phenyl-piperazine Dihydrochloride is its synthetic accessibility. Researchers have developed efficient methods for its preparation, enabling large-scale production for both academic and industrial applications. The dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products such as tablets, injections, and oral suspensions.

The compound's potential therapeutic applications have been further explored in preclinical studies. Research indicates that 1-Methyl-2-phenyl-piperazine Dihydrochloride may exhibit anxiolytic and antidepressant effects by influencing neurotransmitter levels in the brain. These findings have prompted investigations into its mechanism of action, particularly how it interacts with monoamine transporters and receptors. Understanding these interactions could lead to the development of novel treatments for mental health disorders.

Advances in computational chemistry have also played a crucial role in studying 1-Methyl-2-phenyl-piperazine Dihydrochloride. Molecular modeling techniques allow researchers to predict how this compound might bind to biological targets, providing insights into its potential efficacy and side effects. These simulations complement experimental approaches by offering a rapid and cost-effective way to screen candidate drugs before moving to more complex biological assays.

In addition to CNS applications, 1-Methyl-2-phenyl-piperazine Dihydrochloride has shown promise in treating inflammatory conditions. Some studies suggest that it may inhibit inflammatory pathways by modulating cytokine production and immune cell responses. This dual functionality makes it an attractive candidate for developing dual-action therapeutics that address both neurological and inflammatory symptoms simultaneously.

The safety profile of 1-Methyl-2-phenyl-piperazine Dihydrochloride is another critical area of research. While preclinical studies have demonstrated its potential benefits, comprehensive toxicological assessments are necessary to ensure its safety for human use. Researchers are focusing on determining its metabolic pathways, toxicity endpoints, and potential long-term effects to support future clinical trials.

The development of new drug candidates often involves optimizing existing scaffolds like 1-Methyl-2-phenyl-piperazine Dihydrochloride to improve their pharmacological properties. By modifying substituents or altering the core structure, scientists can enhance bioavailability, reduce side effects, and broaden therapeutic applications. Such modifications require careful consideration of structural analogs to identify the most promising derivatives for further development.

The role of 1-Methyl-2-phenyl-piperazine Dihydrochloride in medicinal chemistry is also highlighted by its use as an intermediate in synthesizing more complex molecules. Its unique structure provides a foundation for creating novel compounds with tailored biological activities. This versatility underscores its importance as a building block in drug discovery efforts aimed at addressing unmet medical needs.

Future research directions for 1-Methyl-2-phenyl-piperazine Dihydrochloride include exploring its interactions with other biological targets beyond neurotransmitter systems. Investigating its potential role in metabolic disorders or as an antimicrobial agent could open up new avenues for therapeutic intervention. Additionally, studying its behavior in different disease models will provide valuable insights into its clinical applicability.

In conclusion, 1-Methyl-2-phenyl-piperazine Dihydrochloride (CAS No. 5271-28-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable tool for developing treatments for neurological disorders, inflammatory conditions, and other diseases. As research continues to uncover new applications and refine synthetic methodologies, 1-Methyl - 2 - phenyl - piperazine dihydrochloride will remain at the forefront of medicinal chemistry innovation.